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A deep dive into the varying international regulatory landscapes for haloacetic acids (HAAs) in

drinking water reveals a global commitment to public health, albeit with nuanced differences in

approach and prescribed limits. This guide offers a comprehensive comparison of standards

set by leading international bodies and key developed countries, providing researchers,

scientists, and drug development professionals with a vital resource for understanding the

global regulatory environment for these disinfection byproducts.

Haloacetic acids are a group of chemical compounds that can form during the water

disinfection process, particularly when chlorine is used. Long-term exposure to certain HAAs

has been linked to adverse health effects, prompting regulatory bodies worldwide to establish

maximum contaminant levels to ensure the safety of drinking water. This guide will compare the

standards of the United States Environmental Protection Agency (US EPA), the European

Union (EU), Health Canada, the Australian National Health and Medical Research Council

(NHMRC), and the World Health Organization (WHO).

At a Glance: HAA5 Regulatory Limits
The most commonly regulated group of haloacetic acids is the HAA5 group, which includes

monochloroacetic acid (MCAA), dichloroacetic acid (DCAA), trichloroacetic acid (TCAA),

monobromoacetic acid (MBAA), and dibromoacetic acid (DBAA). Below is a summary of the

maximum contaminant levels (MCLs) or guideline values for the sum of these five compounds

(HAA5) in µg/L.
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Regulatory
Body

HAA5 Limit
(µg/L)

Enforceable/G
uideline

Effective Date Key Notes

US EPA 60
Enforceable

(MCL)
In effect

Based on a

Locational

Running Annual

Average (LRAA).

European Union 60 Enforceable January 12, 2026

Applies to the

sum of the five

HAA5

compounds.[1]

Health Canada 80 Guideline (MAC) July 2008

Based on a

locational

running annual

average of a

minimum of

quarterly

samples.[2][3][4]

[5]

Australia

(NHMRC)
No HAA5 Limit Guideline -

Provides

individual

guideline values

for some

chloroacetic

acids.

WHO No HAA5 Limit Guideline -

Provides

guideline values

for individual

HAAs.

In-Depth Comparison of Regulatory Standards
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The US EPA regulates HAA5 under the Stage 1 and Stage 2 Disinfectants and Disinfection

Byproducts Rules. The Maximum Contaminant Level (MCL) for HAA5 is set at 60 µg/L,

calculated as a Locational Running Annual Average (LRAA) from samples collected at each

monitoring location in the distribution system.[6][7][8] The EPA has also monitored for an

expanded group of nine HAAs (HAA9) under the Unregulated Contaminant Monitoring Rule

(UCMR) to gather data on their occurrence.[8]

European Union
The European Union, through its Drinking Water Directive (EU) 2020/2184, has established a

mandatory limit for the sum of five haloacetic acids (HAA5) at 60 µg/L.[1] This regulation is set

to be fully implemented by January 12, 2026.[1] This marks a significant step towards

harmonizing HAA regulations across the EU member states.

Health Canada
Health Canada has set a Maximum Acceptable Concentration (MAC) for total HAA5 in drinking

water at 80 µg/L.[2][3][4][5] This guideline is also based on a locational running annual average

of at least quarterly samples.[2][5]

Australia (National Health and Medical Research
Council)
The Australian Drinking Water Guidelines (ADWG) do not specify a limit for the total HAA5

concentration. Instead, they provide health-based guideline values for individual chloroacetic

acids:

Monochloroacetic acid: 150 µg/L[9]

Dichloroacetic acid: 100 µg/L[9]

Trichloroacetic acid: 100 µg/L[9]

The ADWG encourages water suppliers to minimize the formation of all disinfection byproducts,

including HAAs, without compromising the effectiveness of disinfection.

World Health Organization (WHO)
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The WHO does not have a guideline value for the total HAA5 concentration but has established

guideline values for some individual HAAs in its Guidelines for Drinking-water Quality. These

are based on extensive toxicological reviews. The WHO has a provisional guideline value for

dichloroacetic acid (DCA) of 50 µg/L.[10] For trichloroacetic acid (TCA), the guideline value is

200 µg/L.[9] The WHO has not established guideline values for monochloroacetic acid,

monobromoacetic acid, and dibromoacetic acid due to insufficient toxicological data.[6]

Experimental Protocols for HAA Analysis
The accurate measurement of HAAs in drinking water is crucial for regulatory compliance and

public health protection. Various analytical methods are approved and utilized by different

regulatory bodies.

Approved Analytical Methods
Regulatory Body Approved/Commonly Used Methods

US EPA
EPA Method 552.1, 552.2, 552.3 (GC-ECD),

EPA Method 557 (IC-MS/MS)[4][11][12]

European Union
No single official method; trend towards IC-

MS/MS.

Health Canada
Primarily refers to and uses US EPA approved

methods.

Australia (NHMRC)
References US EPA methods, particularly

Method 552.[2]

Gas Chromatography with Electron Capture Detection (GC-ECD):

This is a widely used and established method for HAA analysis. The general workflow involves:

Sample Preservation: Addition of a quenching agent (e.g., ammonium chloride) to stop

further HAA formation.

Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the HAAs

from the water matrix.
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Derivatization: Conversion of the acidic HAAs into their more volatile methyl esters using a

derivatizing agent like diazomethane or acidic methanol.

Analysis: Separation and detection of the HAA methyl esters using a gas chromatograph

equipped with an electron capture detector.

Sample Preparation Analysis

Drinking Water Sample Quenching Agent Addition
1.

Liquid-Liquid or Solid-Phase Extraction
2.

Esterification
3. Gas Chromatography with

Electron Capture Detection
4. HAA Concentration Data

Click to download full resolution via product page

Figure 1: General workflow for HAA analysis using GC-ECD.

Ion Chromatography with Tandem Mass Spectrometry (IC-MS/MS):

This method offers a more direct and often faster analysis of HAAs without the need for

derivatization.

Sample Preservation: Similar to the GC-ECD method, a quenching agent is added.

Direct Injection: The water sample is directly injected into the ion chromatograph.

Separation: The HAAs are separated based on their ionic properties as they pass through an

ion-exchange column.

Detection: The separated HAAs are then detected and quantified with high specificity and

sensitivity using a tandem mass spectrometer.
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Figure 2: General workflow for HAA analysis using IC-MS/MS.

Conclusion
The global regulation of haloacetic acids in drinking water demonstrates a widespread

recognition of the potential health risks associated with these disinfection byproducts. While the

United States, the European Union, and Canada have adopted a harmonized approach by

setting a limit for the sum of HAA5, Australia and the WHO focus on individual HAA guideline

values. These different approaches reflect the ongoing scientific research and the varying

priorities of regulatory bodies. For researchers and professionals in the field, understanding

these international standards is paramount for ensuring public health and facilitating the

development of safe and effective water treatment technologies. The continued evolution of

analytical methods, such as the increasing adoption of IC-MS/MS, will further enhance the

ability to monitor and control these contaminants in drinking water worldwide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK579461/
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/brominatedaceticacids.pdf?sfvrsn=5307a55_4
https://oehha.ca.gov/water/crnr/haloacetic-acids-drinking-water
https://www.researchgate.net/figure/The-2022-World-Health-Organization-WHO-drinking-water-guideline-values-GVs_tbl1_375198004
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/chloroacetic-acids--chloroacetic-acid--dichloroacetic-acid-dca--trichloroacetic-acid-tca
https://www.who.int/docs/default-source/wash-documents/wash-chemicals/dichloroacetic-acid-chemical-fact-sheet.pdf?sfvrsn=d79471d5_4
https://www.researchgate.net/publication/12082229_Techniques_and_methods_for_the_determination_of_haloacetic_acids_in_potable_water
https://iwaponline.com/h2open/article/7/3/272/101668/A-validated-reverse-phase-LC-MS-MS-method-for-the
https://www.benchchem.com/product/b166820#regulatory-standards-for-haloacetic-acids-in-drinking-water-worldwide
https://www.benchchem.com/product/b166820#regulatory-standards-for-haloacetic-acids-in-drinking-water-worldwide
https://www.benchchem.com/product/b166820#regulatory-standards-for-haloacetic-acids-in-drinking-water-worldwide
https://www.benchchem.com/product/b166820#regulatory-standards-for-haloacetic-acids-in-drinking-water-worldwide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

